Cas no 1599-49-1 (4-Methyl-2-pentyl-1,3-dioxolane)

• Product Name: 4-Methyl-2-pentyl-1,3-dioxolane
• CAS No: 1599-49-1
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• MDL: MFCD00065423
• CID: 41644
• Update Time: 2026-05-14

4-Methyl-2-pentyl-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-pentyl-1,3-dioxolane
• HEXANAL-PROPYLENEGLYCOL-ACETAL

• MDL： MFCD00065423
• Inchi： InChI=1S/C9H18O2/c1-3-4-5-6-9-10-7-8(2)11-9/h8-9H,3-7H2,1-2H3
• InChI Key： GWMSIWCZZKMUQM-UHFFFAOYSA-N
• SMILES： CCCCCC1OCC(C)O1

Computed Properties

• Exact Mass: 158.13100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6

Experimental Properties

• Density: 0.9003 (rough estimate)
• Boiling Point: 179°C (estimate)
• Refractive Index: 1.4350 (estimate)
• PSA: 18.46000
• LogP: 2.32810
• FEMA: 3630

4-Methyl-2-pentyl-1,3-dioxolane Security Information

• Hazardous Material transportation number：UN 3630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxolanes 1,3-dioxolanes

Additional information on 4-Methyl-2-pentyl-1,3-dioxolane

Comprehensive Guide to 4-Methyl-2-pentyl-1,3-dioxolane (CAS No. 1599-49-1): Properties, Applications, and Industry Trends

4-Methyl-2-pentyl-1,3-dioxolane (CAS No. 1599-49-1) is a versatile cyclic acetal compound widely recognized for its unique chemical structure and functional properties. As a member of the dioxolane family, this organic compound features a five-membered ring containing two oxygen atoms, which contributes to its stability and reactivity in various applications. The methyl and pentyl substituents enhance its lipophilic character, making it particularly valuable in fragrance formulations, specialty solvents, and polymer industries.

In recent years, the demand for sustainable and bio-based chemicals has surged, placing compounds like 4-Methyl-2-pentyl-1,3-dioxolane in the spotlight. Researchers and manufacturers are increasingly exploring its potential as a green alternative to traditional solvents, driven by its biodegradability and low toxicity profile. This aligns with global trends such as the EU Green Deal and corporate sustainability goals, where industries seek to replace hazardous substances with eco-friendly options.

The fragrance industry extensively utilizes 4-Methyl-2-pentyl-1,3-dioxolane due to its floral-fruity odor profile, often described as fresh with apple-like undertones. Perfumers value its stability in formulations, which prevents degradation when exposed to light or heat—a critical factor for long-lasting scents in cosmetics and household products. With consumers prioritizing clean beauty and transparent ingredient lists, this compound’s role in hypoallergenic fragrances has gained attention.

From a technical perspective, 4-Methyl-2-pentyl-1,3-dioxolane exhibits excellent solvent properties for resins and cellulose derivatives. Its balanced polarity allows it to dissolve both hydrophilic and hydrophobic components, making it useful in coatings, adhesives, and ink formulations. Recent patents highlight its application in waterborne systems, where it acts as a coalescing agent to improve film formation without increasing volatile organic compound (VOC) emissions.

Innovations in polymer science have further expanded the utility of this compound. When incorporated into polymer matrices, 4-Methyl-2-pentyl-1,3-dioxolane can modify glass transition temperatures and enhance flexibility. These characteristics are particularly relevant for biodegradable plastics research, addressing the urgent need for alternatives to conventional single-use plastics. Studies published in journals like ACS Sustainable Chemistry & Engineering demonstrate its potential in creating renewable material platforms.

Quality control and analytical methods for CAS No. 1599-49-1 involve advanced techniques such as gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR). These ensure purity levels exceeding 98%, which is critical for pharmaceutical intermediates where trace impurities could affect downstream reactions. The compound’s regulatory status is compliant with major chemical inventories like REACH and TSCA, facilitating its global trade.

Emerging applications in energy storage systems have also been explored. Researchers at several universities are investigating 4-Methyl-2-pentyl-1,3-dioxolane as a potential electrolyte additive for lithium-ion batteries, where its ability to stabilize electrode interfaces could improve battery lifespan. This ties into broader market trends around electric vehicles (EVs) and renewable energy storage solutions.

For procurement specialists, understanding the supply chain dynamics of this compound is essential. Major producers in Europe and Asia have optimized synthesis routes using catalytic processes to minimize waste, reflecting the principles of circular economy. Pricing trends correlate with raw material availability, particularly pentanol derivatives, which experienced fluctuations during recent supply chain disruptions.

Future research directions for 4-Methyl-2-pentyl-1,3-dioxolane may focus on enantioselective synthesis to produce optically active forms for chiral applications. Additionally, its role in controlled-release systems for agrochemicals presents opportunities in precision agriculture—a sector experiencing rapid growth due to climate change adaptation needs.